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The core of lametrigine pharmacogenomics revolves around the association between the HLA-B*15:02

allele and an increased risk of severe cutaneous adverse drug reactions (cADRs), particularly in Asian

populations. The table below summarizes the key evidence from meta-analyses and cohort studies.

95%
Population Risk Odds ’ ) P-
. Phenotype . Confidence Source/Study
Studied Allele Ratio (OR) value
Interval (Cl)
Han SJS/TEN HLA- 2.4 1.20-4.78 0.01 Deng et al.
Chinese B*15:02 Meta-Analysis
[1]
Thai Overall cADRs HLA- 4.89 1.28-18.67 0.014 PMC5712579
B*15:02 (2]
Thai Maculopapular HLA- 7.33 1.63-33.02 0.005 PMC5712579
Exanthema B*15:02 [2]
(MPE)
Multi-ethnic ~ SJS/TEN HLA- 2.4 N/S 0.01 Genesight
(Pooled) B*15:02 White Paper [3]
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Population
Studied

European

Phenotype

cADRs (any)

Risk
Allele

HLA-
A*31:01

95%
Odds ’
. Confidence
Ratio (OR)
Interval (Cl)
Not N/S
Significant

value

0.698

Source/Study

McCormack et
al. GWAS [4] [3]

Other HLA Alleles Associated with Lamotrigine cADRs

Beyond HLA-B*15:02, research, primarily in Thai and other Asian populations, has identified associations

with other HLA alleles, which are summarized in the following table.

95%
Risk Associated . Odds Ratio ’ .
Population Confidence Notes
Allele cADR Phenotype (OR)
Interval (Cl)

HLA- Overall cADRs Thai 7.83 1.60-38.25 First study to report

A*02:07 this association in
Thais [2].

HLA- Maculopapular Thai 8.27 1.83-37.41 Also identified as a

A*33:03 Exanthema (MPE) risk factor for MPE
[2].

HLA- Maculopapular Thai 10.29 1.45-72.81 Strongest

B*44:03  Exanthema (MPE) association for
MPE in this cohort
[2].

HLA- SJS/TEN & MPE Chinese 3.50 1.61-7.59 Arisk allele for

A*24:02 (Meta- (SJS/TEN) both severe and

Analysis) milder reactions

[1].

HLA- N/A (Protective) Chinese & 0.2 0.06-0.64 Considered a

B*33:03 Korean protective marker
against MPE [1].
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HLA Genotyping Methodologies

Accurate identification of the HLA-B*15:02 allele is critical for clinical screening. The table below outlines

common and emerging genotyping techniques.

Method

Principle

Key Features

Example from
Literature

PCR with Sequence-
Specific
Oligonucleotide
Probes (PCR-SSO)

Two-Dimensional
PCR (2D-PCR)

TagMan PCR (using
Tag SNP
rs144012689)

Next-Generation
Sequencing (NGS)

PCR amplification
followed by hybridization
with allele-specific
probes on fluorescent-
coded microspheres.

A novel method that uses

two pairs of primers in
two separate PCR
reactions to enhance
specificity.

Standard allele-specific
PCR assay targeting a
single nucleotide
polymorphism (SNP)
highly linked to HLA-
B*15:02.

High-resolution
sequencing of the HLA-B
gene, often focusing on
exons 2 and 3.

Medium-to-high
throughput; suitable for
typing multiple samples
and alleles
simultaneously.

Designed to overcome
homology challenges in
the HLA-B locus; high
accuracy [5].

High-throughput, cost-
effective; ideal for
large-scale screening.

Gold standard for
accuracy; can identify
novel alleles; more
time-consuming and
expensive.

Diagnostic & Clinical Implementation

Used in the Thai case-
control study; analysis
with Luminex IS 100
and HLA Fusion 2.0
software [2].

Detailed protocol in
Clinica Chimica Acta;
enables accurate
differentiation from
other similar alleles [5].

Validation study
showed 100%
sensitivity and 99.97%
specificity for HLA-
B*15:02 in a US cohort
[6].

Used as a reference
method for validation in
the US cohort study

[6].
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The utility of HLA genotyping varies significantly based on the clinical presentation (phenotype) of the
cADR and the patient's ethnicity.

e Diagnostic Performance vs. Patch Tests: A 2022 review compared HLA genotyping with patch
testing for diagnosing ASM-induced cADRs [7].

o For SJSITEN: HLA-B*15:02 genotyping shows high sensitivity (66.7-100%) in Han Chinese
and Southeast Asian patients with carbamazepine-induced SJS/TEN, outperforming patch
tests.

o For DRESS Syndrome: Patch tests show higher sensitivity for carbamazepine and
phenytoin-induced DRESS (70.0-88.9% and 14.3-70.0%, respectively) compared to HLA-
B*15:02 tests.

o For Lamotrigine-induced DRESS: Patch tests also performed better (sensitivity 33.3-40.0%)
than HLA-B*15:02 genotyping (0%) [7].

¢ Clinical Guidelines and Population Screening:

o CPIC and DPWG guidelines recommend avoiding not only carbamazepine but also phenytoin,
oxcarbazepine, and lamotrigine in HLA-B*15:02 positive patients when an alternative is
available [7].

o While the HLA-B*15: 02 allele frequency is highest in certain Asian populations (7-16%), a
large US cohort study found that 42% of HLA-B*15:02 carriers were of non-Asian ethnicity
[6]. This supports the argument for screening without strict ethnicity-based preselection in
ethnically diverse populations.

Experimental Workflow for HLA Risk Assessment

The diagram below outlines a generalized protocol for assessing HLA-related risk prior to lamotrigine

administration, incorporating key methodologies.
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Patient Requires
Lamotrigine

High-Risk Ancestry?
(e.g., Han Chinese, Thai)

HLA-B*15:02 Genotyping
(Method: PCR-SSO, 2D-PCR, or TagMan)

No

Test Result
Positive for HLA-B*15:02?

Yes

Consider Alternative Medication Proceed with Lamotrigine

with Enhanced Monitoring & Counseling

(e.g., Levetiracetam, Valproate)

Monitor for Cutaneous Reactions
especially first 2 months

Click to download full resolution via product page

Workflow for HLA-B15:02 screening and risk mitigation in lametrigine therapy.*

Conclusion

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s532405?utm_src=pdf-body-img
https://www.smolecule.com/products/s532405?utm_src=pdf-body
https://www.smolecule.com/products/s532405?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

In summary, the pharmacogenomics of lamotrigine and HLA-B*15: 02 presents a compelling case for pre-
prescription testing in specific populations to mitigate the risk of severe cADRs. The key takeaways for

researchers and clinicians are;

e Strongest associations are population-specific, with the most robust data supporting testing in
Han Chinese and Southeast Asian populations.

e Multiple HLA alleles are involved, and their effect sizes vary significantly depending on the specific
cADR phenotype (e.g., SIS/TEN vs. MPE).

¢ Methodology choice is critical, with newer techniques like 2D-PCR and tag-SNP assays offering a
balance of accuracy, throughput, and cost for large-scale screening.

¢ Clinical utility is phenotype-dependent; while HLA-B*15: 02 genotyping is superior for confirming
SJS/TEN, patch tests retain value for diagnosing DRESS.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b532405#lamotrigine-pharmacogenomics-hla-b-15-02-allele-

risk]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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